Cas no 953072-06-5 (9H-Purine,6-methyl-8-(1-methylethyl)-)

• Product name: 9H-Purine,6-methyl-8-(1-methylethyl)-
• CAS No: 953072-06-5
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 802621
• PubChem ID: 45120595

9H-Purine,6-methyl-8-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-methyl-8-(1-methylethyl)-
• SCHEMBL3992299
• DTXSID701288927
• 8-Isopropyl-6-methyl-1H-purine
• 6-Methyl-8-(1-methylethyl)-9H-purine
• 953072-06-5
• 6-methyl-8-(propan-2-yl)-1H-purine

• Inchi： InChI=1S/C9H12N4/c1-5(2)8-12-7-6(3)10-4-11-9(7)13-8/h4-5H,1-3H3,(H,10,11,12,13)
• InChI Key： ZDUQDRGNCVXDEE-UHFFFAOYSA-N
• SMILES： CC1=C2C(=NC=N1)N=C(N2)C(C)C

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• XLogP3: 1.7